inhibitors

  • 1-[(4-Chlorophenyl)methyl]-4-[4-(2-methylphenyl)-1-pipe...
    • Cat. No.:
    • B1663226
    • CAS No.:
    • Molecular Formula:
    • C23H23ClN6
    • Molecular Weight:
    • 418.9 g/mol
    Description
    1-[(4-chlorophenyl)methyl]-4-[4-(2-methylphenyl)-1-piperazinyl]pyrazolo[3,4-d]pyrimidine is a member of piperazines.
  • 2-(4-Methoxy-benzylsulfanyl)-6-methyl-3H-pyrimidin-4-on...
    • Cat. No.:
    • B1663160
    • CAS No.:
    • Molecular Formula:
    • C13H14N2O2S
    • Molecular Weight:
    • 262.33 g/mol
    Description
    2-[(4-methoxyphenyl)methylthio]-6-methyl-1H-pyrimidin-4-one is a member of methoxybenzenes.
  • SN003
    • Cat. No.:
    • B1663702
    • CAS No.:
    • Molecular Formula:
    • C19H25N5O2
    • Molecular Weight:
    • 355.4 g/mol
    Description
    Reversible corticotropin releasing factor receptor 1 (CRF1) antagonist (Ki values are 3.4 and 7.9 nM at rat and human CRF1 respectively) that displays >1000-fold selectivity over CRF2 receptors. Suppresses CRF-i...
  • Efonidipine Hydrochloride
    • Cat. No.:
    • B1663575
    • CAS No.:
    • 111011-76-8
    • Molecular Formula:
    • C34H39ClN3O7P
    • Molecular Weight:
    • 668.1 g/mol
    Description
    Efonidipine hydrochloride is a dihydropyridine.
  • Doxepin Hydrochloride
    • Cat. No.:
    • B1662157
    • CAS No.:
    • 1229-29-4
    • Molecular Formula:
    • C19H22ClNO
    • Molecular Weight:
    • 315.8 g/mol
    Description
    Doxepin Hydrochloride is a dibenzooxazepine.
    Doxepin Hydrochloride is a dibenzoxepin derivative and tricyclic antidepressant with antipruritic and sedative activities. Doxepin blocks the reuptake of norepinep...
  • (RS)-Carbocisteine
    • Cat. No.:
    • B1663187
    • CAS No.:
    • 25390-17-4
    • Molecular Formula:
    • C5H9NO4S
    • Molecular Weight:
    • 179.20 g/mol
    Description
    S-carboxymethyl-L-cysteine is an L-cysteine thioether that is L-cysteine in which the hydrogen of the thiol group has been replaced by a carboxymethyl group. It has a role as a mucolytic. It is a L-cysteine thio...
  • LE-300
    • Cat. No.:
    • B1662297
    • CAS No.:
    • 274694-98-3
    • Molecular Formula:
    • C20H22N2
    • Molecular Weight:
    • 290.4 g/mol
    Description
    LSM-2007 is a member of indoles.
  • 8-[5-(Diethylamino)pentylamino]quinolin-6-ol
    • Cat. No.:
    • B1662457
    • CAS No.:
    • 6633-08-5
    • Molecular Formula:
    • C18H27N3O
    • Molecular Weight:
    • 301.4 g/mol
    Description
    Tumor Hsp90 Inhibitor;  High Quality Biochemicals for Research Uses
  • Nintedanib
    • Cat. No.:
    • B1663095
    • CAS No.:
    • 928326-83-4
    • Molecular Formula:
    • C31H33N5O4
    • Molecular Weight:
    • 539.6 g/mol
    Description
    Nintedanib is a member of the class of oxindoles that is a kinase inhibitor used (in the form of its ethylsulfonate salt) for the treatment of idiopathic pulmonary fibrosis and cancer. It has a role as an antine...
  • 8-CPT-Cyclic AMP sodium
    • Cat. No.:
    • B1663045
    • CAS No.:
    • 93882-12-3
    • Molecular Formula:
    • C16H14ClN5NaO6PS
    • Molecular Weight:
    • 493.8 g/mol
    Description
    Membrane permeable, lipophilic, cAMP analog. Activator of Epac, cAMP and cGMP-dependent protein kinases (PKA/PKG). Displays site selectivity for Site B of cAMP-dependent PKA type II. Potently inhibits cyclic GMP...